Cas no 486415-53-6 (tert-Butyl 3-isothiocyanatobenzoate)

• Product Name: tert-Butyl 3-isothiocyanatobenzoate
• CAS No: 486415-53-6
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 2602388
• PubChem ID: 4062670
• Update Time: 2025-06-08

tert-Butyl 3-isothiocyanatobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-isothiocyanatobenzoate
• SCHEMBL3539591
• starbld0008321
• tert-Butyl 3-isothiocyanatobenzoate, >=97.0% (HPLC)
• 486415-53-6
• DTXSID90398908
• 3-(tert-Butoxycarbonyl)phenyl isothiocyanate
• AS-87249
• tert-Butyl 3-isothiocyanatobenzoate

• Inchi： 1S/C12H13NO2S/c1-12(2,3)15-11(14)9-5-4-6-10(7-9)13-8-16/h4-7H,1-3H3
• InChI Key： WUMCWUULWWVQGT-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=CC(=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 235.06669983g/mol
• Monoisotopic Mass: 235.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Melting Point: 37-40 °C

tert-Butyl 3-isothiocyanatobenzoate Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-42
• Safety Instruction： 22-36/37-45
• FLUKA BRAND F CODES：10-13-21
• Hazardous Material Identification：

Additional information on tert-Butyl 3-isothiocyanatobenzoate

Professional Introduction to Tert-Butyl 3-isothiocyanatobenzoate (CAS No. 486415-53-6)

Tert-Butyl 3-isothiocyanatobenzoate, with the chemical identifier CAS No. 486415-53-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of isothiocyanates, which are known for their versatile reactivity and potential applications in synthetic chemistry and drug development. The unique structure of tert-butyl 3-isothiocyanatobenzoate makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The molecular structure of tert-butyl 3-isothiocyanatobenzoate consists of a benzoate backbone substituted with an isothiocyanate functional group at the 3-position, further modified by a tert-butyl group. This arrangement imparts distinct chemical properties that make it particularly useful in medicinal chemistry. The isothiocyanate moiety is highly reactive, capable of undergoing nucleophilic addition reactions with a wide range of nucleophiles, including amines, thiols, and alcohols. These reactions are fundamental in the construction of more complex molecules, such as peptidomimetics and small-molecule inhibitors.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from isothiocyanate-containing compounds. One of the most compelling areas of research has been their application in modulating inflammatory pathways. Studies have shown that isothiocyanates can interact with various biological targets, including cysteine proteases and transcription factors, thereby influencing inflammatory responses. For instance, derivatives of benzoic acid with isothiocyanate groups have been explored for their potential to inhibit enzymes such as caspase-1 and interleukin-1β converting enzyme (ICE), which are key players in the processing of pro-inflammatory cytokines.

The tert-butyl group in tert-butyl 3-isothiocyanatobenzoate serves to enhance the stability of the isothiocyanate moiety during storage and handling. This modification is particularly important in industrial settings where long-term stability can impact the efficiency of synthetic processes. Additionally, the benzoate component contributes to the overall lipophilicity of the molecule, making it more suitable for oral administration or topical application in drug formulations.

Recent advancements in computational chemistry have also facilitated the design and optimization of derivatives of tert-butyl 3-isothiocyanatobenzoate. Molecular modeling techniques have been employed to predict binding affinities and identify potential lead compounds for further development. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtualy before conducting expensive wet-lab experiments.

The synthesis of tert-butyl 3-isothiocyanatobenzoate typically involves multi-step organic transformations starting from readily available precursors such as methyl benzoate and tert-butyl isocyanide. The reaction sequence often includes halogenation, nucleophilic substitution, and deprotection steps to introduce the desired functional groups at specific positions on the aromatic ring. The efficiency and yield of these synthetic routes are critical factors that influence their industrial applicability.

In conclusion, tert-butyl 3-isothiocyanatobenzoate (CAS No. 486415-53-6) represents a promising compound in pharmaceutical research due to its unique structural features and reactivity. Its potential applications in modulating inflammatory pathways and its suitability for further derivatization make it a valuable tool for medicinal chemists. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in the development of novel therapeutic agents.